1-(4-Methylphenyl)imidazolidine-2-thione

• CAS No.: 168640-32-2
• Molecular Formula: C10H12N2S
• Molecular Weight: 192.28 g/mol
• IUPAC Name: 1-(4-methylphenyl)imidazolidine-2-thione
• InChI: InChI=1S/C10H12N2S/c1-8-2-4-9(5-3-8)12-7-6-11-10(12)13/h2-5H,6-7H2,1H3,(H,11,13)
• InChI Key: RUDYDCGIWMTFHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCNC2=S

Description

1-(4-Methylphenyl)imidazolidine-2-thione is a heterocyclic compound that contains both nitrogen and sulfur atoms within its structure. This compound is part of the imidazolidine-2-thione family, which is known for its diverse biological activities and applications in various fields such as pharmaceuticals, agriculture, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Methylphenyl)imidazolidine-2-thione typically involves the reaction of 4-methylphenyl isothiocyanate with ethylenediamine. The reaction is carried out under reflux conditions in an appropriate solvent such as ethanol or methanol. The product is then purified through recrystallization .

Industrial Production Methods

Industrial production methods for this compound often involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and microwave-assisted synthesis can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(4-Methylphenyl)imidazolidine-2-thione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert it into corresponding thiols.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the sulfur atom.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like amines and alcohols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Various substituted imidazolidine-2-thione derivatives.

Scientific Research Applications

1-(4-Methylphenyl)imidazolidine-2-thione has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry and as a building block for the synthesis of more complex molecules.

Biology: This compound exhibits antimicrobial and antifungal properties, making it useful in the development of new antibiotics and antifungal agents.

Industry: It is used in the production of polymers and as a stabilizer in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(4-Methylphenyl)imidazolidine-2-thione involves its interaction with various molecular targets and pathways:

Enzyme Inhibition: It can inhibit enzymes such as dopamine β-hydroxylase and HIV protease, which are crucial for the survival and proliferation of pathogens.

Pathway Modulation: It can modulate signaling pathways involved in cell growth and apoptosis, making it a potential anticancer agent.

Comparison with Similar Compounds

Similar Compounds

Imidazole-2-thione: Similar in structure but lacks the 4-methylphenyl group.

Benzimidazole-2-thione: Contains a benzene ring fused to the imidazole ring, offering different biological activities.

Thiohydantoin: Another sulfur-containing heterocycle with different applications.

Uniqueness

1-(4-Methylphenyl)imidazolidine-2-thione is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to its analogs. Its ability to act as a versatile ligand and its potential therapeutic applications make it a compound of significant interest in various fields .